Cas no 66718-80-7 (Propanedinitrile, (1-butylpentylidene)-)

• Product Name: Propanedinitrile, (1-butylpentylidene)-
• CAS No: 66718-80-7
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 395903
• PubChem ID: 22112103
• Update Time: 2025-04-19

Propanedinitrile, (1-butylpentylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-butylpentylidene)-
• 2-nonan-5-ylidenepropanedinitrile
• (Nonan-5-ylidene)propanedinitrile
• SCHEMBL7887279
• DTXSID00622509
• 66718-80-7

• Inchi： 1S/C12H18N2/c1-3-5-7-11(8-6-4-2)12(9-13)10-14/h3-8H2,1-2H3
• InChI Key： JQIHLJRXCBCPEU-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C(\CCCC)/CCCC

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.6Ų